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Compound of Interest

Compound Name: 4-Bromo-2-phenylthiazole

Cat. No.: B174040 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2-phenylthiazole

This guide provides comprehensive safety and handling information for 4-Bromo-2-
phenylthiazole, intended for researchers, scientists, and professionals in drug development.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification
IUPAC Name: 4-bromo-2-phenyl-1,3-thiazole[1]

Synonyms: 4-bromo-2-phenyl-1,3-thiazole[1]

CAS Number: 141305-40-0[1]

Molecular Formula: C₉H₆BrNS[1]

Hazard Identification and Classification
4-Bromo-2-phenylthiazole is classified as a hazardous substance. The primary hazards

include irritation and acute toxicity.[1] It is harmful if swallowed, causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification for 4-Bromo-2-phenylthiazole
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1][2]

Hazard Pictogram:

GHS07 (Exclamation Mark)

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below.

Table 2: Physical and Chemical Properties of 4-Bromo-2-phenylthiazole

Property Value

Molecular Weight 240.12 g/mol [1]

Appearance Information not available

Flash Point 102 °C / 215.6 °F[3]

Melting Point Information not available

Boiling Point 328°C (lit.)[4]

Density 1.839 g/mL at 25°C[4]

Handling and Storage
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Safe Handling
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[3][5]

Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.

[3][6]

Avoid breathing dust, fumes, gas, mist, or vapors.[6]

Do not get in eyes, on skin, or on clothing.[3]

Wash hands and any exposed skin thoroughly after handling.[2][6]

Do not eat, drink, or smoke when using this product.[6][7]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store locked up.[2][6]

Store away from incompatible materials.

Incompatible Materials
Strong oxidizing agents[3]

Strong acids and bases[3]

Amines[3]

4-Bromo-2-phenylthiazole Incompatible Materials Avoid Contact With

Strong Oxidizing Agents

Strong Acids & Bases

Amines
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Click to download full resolution via product page

Caption: Chemical incompatibility chart for 4-Bromo-2-phenylthiazole.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls: Ensure adequate ventilation. Use of a chemical fume hood is

recommended for handling.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

Skin Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) and a

laboratory coat.[5][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[5] A dust mask (Type N95 or equivalent) may be required if dusts are

generated.[8]

Handling 4-Bromo-2-phenylthiazole

Use Engineering Controls
(Fume Hood) Wear Mandatory PPE

Eye Protection
(Safety Goggles)

Skin Protection
(Gloves, Lab Coat)

Respiratory Protection
(As Needed)
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Caption: Workflow for personal protection when handling the compound.

First Aid Measures
Immediate medical attention is required in case of significant exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b174040?utm_src=pdf-body-img
https://www.benchchem.com/product/b174040?utm_src=pdf-body
https://www.echemi.com/sds/2-bromo-4-4-ethyl-phenyl-thiazole-pd180727127025.html
https://www.echemi.com/sds/2-bromo-4-4-ethyl-phenyl-thiazole-pd180727127025.html
https://file.medchemexpress.com/batch_PDF/HY-59304/2-4-Dibromothiazole-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/2-bromo-4-4-ethyl-phenyl-thiazole-pd180727127025.html
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_2_hydroxybenzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b174040?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the victim into fresh air.[5] If not breathing, give artificial respiration.[3] If you

feel unwell, call a POISON CENTER or doctor.[2]

Skin Contact: Take off contaminated clothing immediately.[5] Wash with plenty of soap and

water.[2] If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if

present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical

advice/attention.[2]

Ingestion: Rinse mouth with water and drink plenty of water afterwards.[3] Call a POISON

CENTER or doctor/physician if you feel unwell.[2]

Exposure Occurs

Inhalation:
Move to fresh air.

Give artificial respiration if needed.

 Inhaled

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

 Skin Contact

Eye Contact:
Rinse with water for 15 mins.

Remove contact lenses.

 Eye Contact

Ingestion:
Rinse mouth.

Drink plenty of water.

 Ingested

Seek Immediate Medical Attention

 If irritation persists  If irritation persists

Click to download full resolution via product page

Caption: Emergency first aid response flowchart for different exposure routes.

Fire-Fighting Measures
Suitable Extinguishing Media: Carbon dioxide (CO₂), powder.[3]

Unsuitable Extinguishing Media: No information available.[3]

Specific Hazards: Keep product and empty containers away from heat and sources of

ignition.[3]
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Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), nitrogen

oxides (NOx), sulfur oxides, and hydrogen bromide.[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and use personal protective equipment

as required.[3] Avoid dust formation.[5]

Environmental Precautions: Should not be released into the environment.[3] Prevent further

leakage or spillage if it is safe to do so.[5] Do not let the product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, diatomite).[3]

Collect and arrange for disposal in suitable, closed containers.[3][5]

Disposal Considerations
Disposal of 4-Bromo-2-phenylthiazole and its containers must be handled as hazardous

waste.

Chemical Disposal: Dispose of contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[2][8] Do not empty into drains or

dispose of in regular trash.[3][8]

Contaminated Packaging: Containers that have held the product must be treated as

hazardous waste.[8] The first rinse of the container should be collected and disposed of as

hazardous waste.[9]

Experimental Protocols
Routine Handling Protocol

Preparation: Confirm the functionality of safety equipment, including fume hood, safety

shower, and eyewash station.

PPE: Don a lab coat, nitrile gloves, and chemical safety goggles with side shields.
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Procedure: Conduct all manipulations of 4-Bromo-2-phenylthiazole inside a certified

chemical fume hood to ensure adequate ventilation.

Weighing: If weighing the solid, do so within the fume hood to prevent inhalation of any dust.

Post-Handling: After use, tightly seal the container. Wipe down the work area with an

appropriate solvent.

Cleanup: Remove gloves and wash hands thoroughly with soap and water.

Spill Response Protocol
Evacuation: Alert personnel in the immediate area and evacuate if the spill is large or

ventilation is poor.

Control: Prevent the spill from spreading. For powders, gently cover with a plastic sheet. For

liquids, surround the spill with an inert absorbent material.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Cleanup: Carefully sweep or scoop up the solid material, or absorb the liquid with an inert

material. Place the waste into a designated, labeled hazardous waste container.[3][5]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate safety officer.

Waste Disposal Protocol
Collection: Collect all waste containing 4-Bromo-2-phenylthiazole, including contaminated

consumables (e.g., pipette tips, paper towels), in a designated hazardous waste container.[9]

Labeling: Clearly label the container as "Hazardous Waste" and list "4-Bromo-2-
phenylthiazole" as a primary constituent.[8][9]

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.[9]
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Disposal Request: Arrange for pickup and disposal through a licensed hazardous waste

disposal company or your institution's environmental health and safety (EHS) office.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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